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Compound of Interest

Compound Name: SB-747651A dihydrochloride

Cat. No.: B10769026

Audience: Researchers, scientists, and drug development professionals.
Introduction:

SB-747651A dihydrochloride is a potent and ATP-competitive inhibitor of mitogen- and stress-
activated kinase 1 (MSK1), with an IC50 of 11 nM in in vitro kinase assays.[1][2][3] It targets
the N-terminal kinase domain of MSK1 and also shows inhibitory activity against MSK2, PKA,
PKB, RSK, and p70S6K in cellular assays.[1][3][4] This compound is a valuable tool for
studying the cellular functions of MSK in various biological processes, including inflammation,
where it has been shown to block IL-10 production in macrophages.[1][3][4] The
dihydrochloride salt form of SB-747651A generally offers enhanced water solubility and stability
compared to its free base form.[5] Proper preparation of stock solutions is critical for ensuring
the accuracy and reproducibility of experimental results. These application notes provide a
detailed protocol for the preparation of SB-747651A dihydrochloride stock solutions.

Quantitative Data Summary

For ease of reference, the key quantitative data for SB-747651A dihydrochloride is
summarized in the table below.
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Property Value Source(s)
Molecular Weight 415.32 g/mol [11[4116]
Formula C16H22NsO-2HCI [11[4]
Purity >98% [1]

Maximum Solubility in Water

50 mM (20.77 mg/mL)

[11(31[4]

Maximum Solubility in DMSO

50 mM (20.77 mg/mL)

[11(31[4]

Storage of Solid Compound

Desiccate at Room

Temperature

[1]14]

Storage of Stock Solutions

-20°C for 1 month; -80°C for 6

months

[2](6]

Experimental Protocols

Materials and Equipment
e SB-747651A dihydrochloride powder

« Sterile, high-purity water

¢ Dimethyl sulfoxide (DMSOQO), anhydrous

o Calibrated analytical balance

« Sterile microcentrifuge tubes or vials

o Pipettes and sterile, filtered pipette tips

e \ortex mixer

Stock Solution Preparation Protocol

Ultrasonic bath (optional, for enhancing solubility)
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This protocol outlines the steps to prepare a stock solution of SB-747651A dihydrochloride.
The calculations are based on a molecular weight of 415.32 g/mol .

1. Determine the Desired Stock Concentration and Volume: Decide on the final concentration
and volume of the stock solution required for your experiments. Common stock concentrations
range from 1 mM to 50 mM.

2. Calculate the Required Mass of SB-747651A Dihydrochloride: Use the following formula to
calculate the mass of the compound needed:

Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )
Example for preparing 1 mL of a 10 mM stock solution:
e Mass (g) = 0.010 mol/L x 0.001 L x 415.32 g/mol = 0.0041532 g = 4.1532 mg

3. Weigh the Compound: Carefully weigh the calculated amount of SB-747651A
dihydrochloride powder using a calibrated analytical balance in a clean, sterile
microcentrifuge tube or vial.

4. Add the Solvent: Add the appropriate volume of the chosen solvent (Water or DMSO) to the
tube containing the powder. The table below provides pre-calculated solvent volumes for
common stock concentrations and masses.

Desired Concentration Mass of SB-747651A Volume of Solvent to Add
1mM 1mg 241 mL

5 mM 1mg 0.48 mL

10 mM 1mg 0.24 mL

50 mM 1mg 0.05 mL

1mM 5 mg 12.04 mL

5 mM 5 mg 2.41 mL

10 mM 5 mg 1.20 mL

50 mM 5 mg 0.24 mL
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5. Dissolve the Compound: Vortex the solution thoroughly until the powder is completely
dissolved. If necessary, use an ultrasonic bath to aid dissolution, particularly for higher
concentrations.[6]

6. Aliquot and Store: To avoid repeated freeze-thaw cycles, which can lead to product
inactivation, it is recommended to aliquot the stock solution into smaller, single-use volumes.[2]
Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[2][6] Ensure the storage containers are sealed to prevent moisture
contamination.
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Caption: Inhibition of the MSK1 signaling pathway by SB-747651A.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing SB-747651A dihydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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